Cas no 669732-39-2 (N-(4-bromo-3-methylphenyl)ethanesulfonamide)

• Product Name: N-(4-bromo-3-methylphenyl)ethanesulfonamide
• CAS No: 669732-39-2
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 5524358
• Update Time: 2025-07-02

N-(4-bromo-3-methylphenyl)ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)ethanesulfonamide

• Inchi： 1S/C9H12BrNO2S/c1-3-14(12,13)11-8-4-5-9(10)7(2)6-8/h4-6,11H,3H2,1-2H3
• InChI Key： WREQOENLGRNXBO-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(Br)C(C)=C1)(=O)=O)C

Additional information on N-(4-bromo-3-methylphenyl)ethanesulfonamide

Introduction to N-(4-bromo-3-methylphenyl)ethanesulfonamide (CAS No. 669732-39-2)

N-(4-bromo-3-methylphenyl)ethanesulfonamide, with the CAS number 669732-39-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the sulfonamide class, which is well-known for its diverse applications in medicinal chemistry. The presence of both bromine and methyl substituents on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of N-(4-bromo-3-methylphenyl)ethanesulfonamide consists of a phenyl ring substituted at the 4-position with a bromine atom and at the 3-position with a methyl group. The ethanesulfonamide moiety is attached to the phenyl ring through an amide bond. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, which has been explored in various research studies.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. They are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, such as bromine, into the phenyl ring can enhance the bioavailability and binding affinity of sulfonamide derivatives towards biological targets. This has led to increased interest in synthesizing and characterizing new sulfonamides like N-(4-bromo-3-methylphenyl)ethanesulfonamide.

One of the key areas where N-(4-bromo-3-methylphenyl)ethanesulfonamide has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing sulfonamides that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with minimal side effects. The bromine and methyl substituents in N-(4-bromo-3-methylphenyl)ethanesulfonamide may contribute to its ability to interact with kinase active sites effectively.

Recent studies have also explored the use of N-(4-bromo-3-methylphenyl)ethanesulfonamide as a precursor in the synthesis of more complex molecules. For instance, its reactivity with other functional groups can be harnessed to create derivatives with enhanced biological activity. This versatility makes it a valuable building block in medicinal chemistry.

The synthesis of N-(4-bromo-3-methylphenyl)ethanesulfonamide typically involves multi-step organic reactions, starting from commercially available aromatic compounds. The bromination and methylation steps are critical in introducing the desired substituents onto the phenyl ring. Subsequent reaction with sulfuric acid or its derivatives leads to the formation of the sulfonamide group. The efficiency and yield of these reactions can be optimized using various catalysts and reaction conditions.

In terms of physicochemical properties, N-(4-bromo-3-methylphenyl)ethanesulfonamide exhibits moderate solubility in organic solvents but limited solubility in water. This property can influence its formulation as a drug or a research compound. Researchers often need to consider solubility issues when designing drug delivery systems or when conducting biological assays.

The safety profile of N-(4-bromo-3-methylphenyl)ethanesulfonamide is another important aspect that has been studied in recent research. While sulfonamides are generally well-tolerated, their potential side effects need to be carefully evaluated before they can be used in therapeutic applications. Toxicological studies have been conducted to assess the acute and chronic toxicity of this compound, providing valuable insights into its safety.

In conclusion, N-(4-bromo-3-methylphenyl)ethanesulfonamide (CAS No. 669732-39-2) is a compound with significant potential in pharmaceutical research. Its unique structure and properties make it a valuable tool for developing new bioactive molecules, particularly kinase inhibitors. Further research is needed to fully explore its applications and ensure its safe use in various fields.